(S)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride

• IUPAC Name: (2S)-2-amino-2-(3-fluoro-2-methylphenyl)ethanol;hydrochloride
• InChI: InChI=1S/C9H12FNO.ClH/c1-6-7(9(11)5-12)3-2-4-8(6)10;/h2-4,9,12H,5,11H2,1H3;1H/t9-;/m1./s1
• InChI Key: ZBQXUHCCNVLRHD-SBSPUUFOSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C(CO)N.Cl
• Isomeric SMILES: CC1=C(C=CC=C1F)[C@@H](CO)N.Cl
• Molecular Formula: C9H13ClFNO
• Molecular Weight: 205.66 g/mol
• CAS No.: 1951425-23-2

Description

(S)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride is a useful research compound. Its molecular formula is C9H13ClFNO and its molecular weight is 205.66. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

• A study explored the synthesis of tertiary aminoalkanol hydrochlorides, including compounds related to (S)-2-amino-2-(3-fluoro-2-methylphenyl)ethanol hydrochloride, for their antitumor activities. The compounds were tested for their potential in treating tumors, indicating a significant area of research in cancer therapy (Isakhanyan et al., 2016).

Beta-Receptor Activity

• Research has been conducted on derivatives of 1-(4-amino-phenyl)-2-aminoethanol, which are structurally similar to this compound, examining their influence on adrenergic beta-receptors in animals. This suggests potential applications in studying cardiac and respiratory functions (Engelhardt, 1984).

Fluorinated Compound Synthesis

• The synthesis of fluorinated compounds, including those structurally related to this compound, has been explored for their unique properties and potential applications in pharmaceuticals and other industries (Sharma et al., 1999).

Isoquinoline Syntheses

• The compound has been utilized in the synthesis of isoquinolines, a class of heterocyclic aromatic organic compounds, which have various applications in medicinal chemistry (Kametani et al., 1970).

Beta-Receptor Differentiation

• Studies have been conducted on the structural modification of amino ethanol compounds, closely related to this compound, to differentiate beta-receptor types, which is crucial for understanding various physiological responses (Lands et al., 1967).

Fluorescence Studies in Biological Applications

• N-aryl-2-aminoquinolines, structurally similar to the compound , have been synthesized and studied for their fluorescence behavior, indicating their potential in biological applications, such as bioimaging and diagnostics (Hisham et al., 2019).